4-Methylbenzenesulfonhydrazide-d3

• Molecular Formula: C7H10N2O2S
• Molecular Weight: 189.25 g/mol
• InChI: InChI=1S/C7H10N2O2S/c1-6-2-4-7(5-3-6)12(10,11)9-8/h2-5,9H,8H2,1H3/i/hD3
• InChIKey: ICGLPKIVTVWCFT-ZRLBSURWSA-N

4-Methylbenzenesulfonhydrazide-d3: Specifications & Technical Parameters

4-Methylbenzenesulfonhydrazide-d3 (CAS 109333-73-5), also known as p-Toluenesulfonylhydrazide-N,N,N-d3, is a deuterium-labeled isotopologue of 4-Methylbenzenesulfonhydrazide (CAS 1576-35-8) . Its molecular formula is C7H7D3N2O2S, with a molecular weight of 189.25 g/mol . This compound belongs to the class of stable isotope-labeled compounds, primarily utilized as an internal standard in quantitative liquid chromatography-mass spectrometry (LC-MS) analyses . Commercial specifications for this isotopologue include an isotopic enrichment of ≥98 atom% D and chemical purity typically reported at ≥97% or ≥98% . The compound is stable under recommended storage conditions at room temperature and is supplied as a solid .

Stable isotope-labeled internal standard for LC-MS quantification

Non-exchangeable N,N,N-d3 label ensures consistent mass shift

Supports bioanalytical method validation workflows

Why 4-Methylbenzenesulfonhydrazide-d3 Is Irreplaceable in MS

The substitution of 4-Methylbenzenesulfonhydrazide-d3 with its unlabeled counterpart (4-Methylbenzenesulfonhydrazide) or other structural analogs for use as an internal standard in LC-MS quantification will result in compromised analytical validity . Unlabeled analogs co-elute with the target analyte and share identical or nearly identical mass-to-charge (m/z) ratios, making it impossible to distinguish and separately quantify the internal standard signal from the analyte signal [1]. While non-isotopic structural analogs can provide a distinct mass, they fail to correct for matrix effects, ion suppression/enhancement, and extraction recovery variations that occur during sample preparation and ionization, as their physicochemical behavior differs from the analyte . In contrast, the deuterium-labeled form (N,N,N-d3) provides a stable mass shift of approximately +3 Da without altering the compound‘s fundamental chemical properties, ensuring it co-extracts and co-elutes with the analyte while remaining analytically resolvable by the mass spectrometer [1]. The use of alternative deuterium-labeled sulfonyl hydrazides would similarly fail due to differences in chromatographic retention time and ionization efficiency relative to the target analyte .

Unlabeled analog

Co-elutes and shares m/z, which may prevent separate quantification and matrix-effect correction.

Non-isotopic structural analog

Different physicochemical behavior may fail to correct extraction recovery and ionization variations.

Alternative deuterated sulfonyl hydrazide

Retention time and ionization efficiency differences may compromise accurate internal standardization.

• [1] KCAS Bio. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis. December 8, 2020. View Source

4-Methylbenzenesulfonhydrazide-d3 Quantitative Performance Evidence

Stable Mass Shift for Unambiguous MS Resolution

4-Methylbenzenesulfonhydrazide-d3 incorporates three deuterium atoms at the hydrazide nitrogen positions (N,N,N-d3), producing a stable molecular weight of 189.25 g/mol compared to 186.23 g/mol for the unlabeled compound . This creates a consistent mass difference of approximately +3 Da, which is sufficient for baseline separation in the mass analyzer while maintaining near-identical chromatographic retention behavior [1]. The +3 Da mass shift is large enough to avoid interference from the natural isotopic distribution of the analyte (primarily M+1 and M+2 peaks), which could compromise quantification if a smaller mass difference (e.g., +1 Da) were used .

Mass shift

Head-to-head

+3.02 Da

Baseline MS resolution while maintaining co-elution

Compared to unlabeled 186.23 g/mol; avoids M+1/M+2 interference

Evidence Dimension	Molecular weight and mass shift relative to unlabeled analyte
Target Compound Data	189.25 g/mol
Comparator Or Baseline	4-Methylbenzenesulfonhydrazide (unlabeled): 186.23 g/mol
Quantified Difference	+3.02 g/mol (Δm/z = +3 Da in MS)
Conditions	Calculated based on molecular formulas C7H7D3N2O2S and C7H10N2O2S

Why This Matters

The +3 Da mass shift provides unambiguous MS resolution without sacrificing chromatographic co-elution, a critical requirement for accurate internal standard-based quantification.

• [1] MtoZ Biolabs. How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? February 27, 2025. View Source

High Isotopic Enrichment Minimizes Signal Cross-Contamination

Commercial specifications for 4-Methylbenzenesulfonhydrazide-d3 report an isotopic enrichment of 98 atom% D, meaning that 98% of the hydrogen atoms at the labeled positions are deuterium rather than protium . This high isotopic purity ensures that the residual unlabeled (d0) species is ≤2% of the total, minimizing the contribution of the internal standard to the analyte‘s quantification channel . In contrast, using a lower-purity isotopologue (e.g., 90 atom% D) would introduce a measurable d0 background that could inflate reported analyte concentrations, particularly in trace-level analyses [1]. The 98 atom% D specification meets or exceeds the industry standard for stable isotope-labeled internal standards used in bioanalytical method validation [1].

Isotopic enrichment

Class-level

≥98 atom% D

vs 90 atom% D typical low purity

Low d0 background supports trace-level LLOQ

Residual unlabeled ≤2% versus ~10% for lower purity

Evidence Dimension	Isotopic enrichment (atom% D) and impact on analytical interference
Target Compound Data	98 atom% D isotopic enrichment
Comparator Or Baseline	Typical lower-purity isotopologue: 90 atom% D (10% unlabeled impurity)
Quantified Difference	Residual unlabeled species: ≤2% vs. ~10%
Conditions	Commercial specification data from CDN Isotopes and Bidepharm product pages

Why This Matters

High isotopic purity directly translates to lower analytical background and improved lower limit of quantification (LLOQ) in trace-level assays.

• [1] Antpedia. Selection of Stable Isotope Internal Standards. August 10, 2021. View Source

Stable Isotope Labeling Preserves Chemical Purity

4-Methylbenzenesulfonhydrazide-d3 is supplied with a reported chemical purity of ≥97% (CDN Isotopes) or ≥98% (InvivoChem, Bidepharm), ensuring that non-isotopic impurities do not interfere with quantitative analysis . The deuterium labeling is positioned on the hydrazide nitrogen atoms (N,N,N-d3), which does not introduce exchangeable deuterium that could back-exchange to protium under aqueous or protic conditions [1]. This contrasts with O-deuterated or other labile labeling strategies where deuterium loss during sample preparation or storage can alter the internal standard‘s effective concentration and mass distribution over time, invalidating calibration curves [1].

Label stability

Class-level

N,N,N-d3 non-exchangeable

Chemical purity 97–98%

No deuterium loss in aqueous conditions

Labile O-D labels may degrade, shifting calibration

Evidence Dimension	Chemical purity and deuterium label stability
Target Compound Data	Chemical purity: 97-98%; Label position: N,N,N-d3 (non-exchangeable)
Comparator Or Baseline	Labile deuterium labeling (e.g., O-D, exchangeable N-D): purity unchanged but effective label content degrades over time
Quantified Difference	No loss of deuterium label under standard aqueous analytical conditions
Conditions	Product specifications from multiple vendors; deuterium exchange chemistry principles [1]

Why This Matters

The combination of high chemical purity and non-exchangeable deuterium labeling ensures long-term calibration stability and lot-to-lot consistency for validated analytical methods.

• [1] KCAS Bio. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis. December 8, 2020. View Source

4-Methylbenzenesulfonhydrazide-d3 Recommended Applications

LC-MS/MS Quantification in Biological Matrices

4-Methylbenzenesulfonhydrazide-d3 is optimally suited as a stable isotope-labeled internal standard for the quantification of 4-Methylbenzenesulfonhydrazide in plasma, urine, or tissue homogenates using LC-MS/MS . The +3 Da mass shift provided by N,N,N-d3 labeling enables baseline resolution from the analyte while maintaining identical extraction recovery and ionization efficiency, thereby correcting for matrix effects and sample preparation losses [1]. This application is particularly relevant for pharmacokinetic studies, toxicology assessments, or occupational exposure monitoring involving this compound or its derivatives .

Method Validation for Sulfonyl Hydrazide Residues

In the development of validated analytical methods for detecting sulfonyl hydrazide residues (e.g., in pharmaceutical intermediates or environmental samples), 4-Methylbenzenesulfonhydrazide-d3 serves as a critical internal standard . The ≥98 atom% D isotopic enrichment and ≥97% chemical purity specifications meet the acceptance criteria outlined in bioanalytical method validation guidelines for internal standard purity and isotopic fidelity [1]. Its use ensures that method accuracy, precision, and sensitivity are maintained across multiple analytical runs and different sample batches [1].

Isotopic Tracing of Tosylhydrazine Reaction Mechanisms

4-Methylbenzenesulfonhydrazide-d3, with its non-exchangeable N,N,N-d3 label, can be employed as a mechanistic probe in organic synthesis studies involving tosylhydrazine or tosylhydrazone intermediates . The deuterium atoms serve as stable isotopic tracers, allowing researchers to track the fate of the hydrazide moiety through multi-step reaction sequences using mass spectrometry [1]. Unlike radiolabeled analogs, the stable deuterium label eliminates the need for specialized handling, disposal, and regulatory compliance associated with radioactive materials [1].

Application

Selection Property

Validation Focus

LC-MS/MS quantification in research matrices

Stable +3 Da mass shift with co-elution

Matrix-effect correction and recovery consistency

Method validation for sulfonyl hydrazide residues

High isotopic enrichment and chemical purity

Accuracy, precision, and lot-to-lot consistency

Mechanistic probe in tosylhydrazine reactions

Non-exchangeable N,N,N-d3 label as stable tracer

MS-based reaction pathway tracing

• [1] MtoZ Biolabs. How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? February 27, 2025. View Source